N-[(4-methylphenyl)methyl]-5-propyl-1,3,4-oxadiazol-2-amine

• IUPAC Name: N-[(4-methylphenyl)methyl]-5-propyl-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C13H17N3O/c1-3-4-12-15-16-13(17-12)14-9-11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3,(H,14,16)
• InChI Key: LWNQOGFNEQMHGH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(O1)NCC2=CC=C(C=C2)C
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol

Description

N-[(4-methylphenyl)methyl]-5-propyl-1,3,4-oxadiazol-2-amine is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[(4-methylphenyl)methyl]-5-propyl-1,3,4-oxadiazol-2-amine involves its ability to inhibit the activity of certain enzymes in the body. Specifically, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine in the brain. By inhibiting the activity of this enzyme, this compound can increase the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to improve cognitive function, enhance memory, and reduce inflammation in the brain. It has also been shown to have antioxidant properties, which can protect the body from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(4-methylphenyl)methyl]-5-propyl-1,3,4-oxadiazol-2-amine in lab experiments is its ability to improve cognitive function and enhance memory. This can be useful in studies that require cognitive testing or memory recall. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of this compound can be toxic to cells, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[(4-methylphenyl)methyl]-5-propyl-1,3,4-oxadiazol-2-amine. One direction is to further explore its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its potential toxicity and determine safe dosages for use in lab experiments. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

N-[(4-methylphenyl)methyl]-5-propyl-1,3,4-oxadiazol-2-amine can be synthesized using various methods. One method involves the reaction of 4-methylbenzyl chloride with propyl hydrazine in the presence of sodium hydroxide to form the intermediate 4-methylbenzyl hydrazine. The intermediate is then reacted with ethyl chloroformate and sodium azide to form the final product.

Scientific Research Applications

N-[(4-methylphenyl)methyl]-5-propyl-1,3,4-oxadiazol-2-amine has been studied for its potential applications in scientific research. This compound has shown promising results in its mechanism of action and biochemical and physiological effects. It has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.